Cas no 1694565-01-9 (3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid)

• Product Name: 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid
• CAS No: 1694565-01-9
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 6039781
• PubChem ID: 104880219
• Update Time: 2025-06-13

3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid
• EN300-1842392
• 1694565-01-9

• Inchi： 1S/C9H7F3O3/c10-5-2-7(12)6(11)1-4(5)8(13)3-9(14)15/h1-2,8,13H,3H2,(H,14,15)
• InChI Key： IDTNNTQYMXKUDO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(CC(=O)O)O)F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid

3-Hydroxy-3-(2,4,5-trifluorophenyl)propanoic Acid (CAS No. 1694565-01-9): A Comprehensive Overview

3-Hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1694565-01-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive trifluorophenyl and hydroxy functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid is composed of a propanoic acid backbone with a hydroxy group and a 2,4,5-trifluorophenyl substituent. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties have been extensively studied in recent years to understand their implications in drug design and development.

Recent studies have highlighted the potential of 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the glycolytic pathway, making it a promising lead for the development of anti-diabetic drugs. The enzyme inhibition properties are attributed to the compound's ability to form stable complexes with the target enzyme, thereby disrupting its catalytic activity.

In addition to its enzymatic inhibition capabilities, 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid has also shown potential as an anti-inflammatory agent. In vitro studies have revealed that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid could be developed into a novel therapeutic for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. Furthermore, it demonstrates low plasma protein binding and is metabolized primarily by hepatic enzymes before being excreted in urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

The potential applications of 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid extend beyond its use as a single therapeutic agent. It can also serve as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at the University of California have synthesized derivatives of this compound that exhibit improved potency and selectivity against specific targets. These derivatives are currently being evaluated for their potential as next-generation therapeutics.

In conclusion, 3-hydroxy-3-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1694565-01-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for the development of novel therapeutics targeting metabolic disorders, inflammation, and other diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.